Dimethoxytetrahydrofurane
Description
Dimethoxytetrahydrofurane, specifically 2,5-dimethoxytetrahydrofuran (CAS 696-59-3), is a fully saturated five-membered cyclic ether with methoxy (-OCH₃) substituents at the 2- and 5-positions. It is structurally distinct from partially unsaturated analogs like 2,5-dimethoxy-2,5-dihydrofuran (CAS 332-77-4), which retains one double bond in the furan ring . This compound is primarily utilized as a synthetic intermediate in organic chemistry, particularly as a precursor for 2(5H)-furanone derivatives and other bioactive molecules . Its utility stems from the reactivity of the ether and methoxy groups, enabling participation in cycloadditions, ring-opening reactions, and functional group transformations.
Properties
CAS No. |
53232-24-9 |
|---|---|
Molecular Formula |
C6H12O3 |
Molecular Weight |
132.16 g/mol |
IUPAC Name |
2,2-dimethoxyoxolane |
InChI |
InChI=1S/C6H12O3/c1-7-6(8-2)4-3-5-9-6/h3-5H2,1-2H3 |
InChI Key |
HRRAHRNQUBBIAR-UHFFFAOYSA-N |
Canonical SMILES |
COC1(CCCO1)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Differences
The following table summarizes key differences between dimethoxytetrahydrofurane and structurally related tetrahydrofuran derivatives:
THF in Industrial Processes
- Polymer Production : Critical solvent in polytetramethylene ether glycol (PTMEG) synthesis, a precursor for spandex fibers .
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